Cas no 2137988-54-4 (5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)

• Product Name: 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• CAS No: 2137988-54-4
• MF: C₁₀H₆ClF₂NO₃S
• MW: 293.674347400665
• CID: 6388784
• PubChem ID: 165896179
• Update Time: 2025-07-22

5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• EN300-1117365
• 2137988-54-4
• [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methanesulfonyl chloride

• Inchi： 1S/C10H6ClF2NO3S/c11-18(15,16)5-7-4-10(17-14-7)8-2-1-6(12)3-9(8)13/h1-4H,5H2
• InChI Key： UIHRCTYLQOKOIP-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C2C=CC(=CC=2F)F)ON=1)(=O)=O

Computed Properties

• Exact Mass: 292.9724982g/mol
• Monoisotopic Mass: 292.9724982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6Ų

Additional information on 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride

Introduction to 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2137988-54-4)

5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137988-54-4, belongs to a class of molecules that exhibit promising biological activities, making it a valuable intermediate in the synthesis of novel therapeutic agents. The unique structural features of this molecule, particularly its combination of a 2,4-difluorophenyl group and an oxazol ring system, contribute to its distinctive chemical properties and reactivity patterns.

The 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride structure is characterized by the presence of a sulfonyl chloride functional group at the 3-position of the oxazole ring. This sulfonyl chloride moiety is highly reactive and serves as a crucial site for further functionalization in synthetic chemistry. The 2,4-difluorophenyl substituent enhances the electronic properties of the molecule, influencing its interactions with biological targets. Such structural elements are often employed in drug design to modulate pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their ability to interact with biological macromolecules in complex ways. The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is particularly well-studied for its role in medicinal chemistry. Its aromaticity and ability to form hydrogen bonds make it an attractive scaffold for drug development. The introduction of fluorine atoms at the 2 and 4 positions of the phenyl ring further enhances the compound's bioisosteric potential, allowing for fine-tuning of its biological activity.

One of the most compelling aspects of 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride is its utility as a building block in the synthesis of more complex molecules. The sulfonyl chloride group can be readily converted into other functional groups such as sulfonamides, sulfonates, and carboxylic acids through nucleophilic substitution reactions. This reactivity makes it an indispensable tool for medicinal chemists seeking to develop novel inhibitors or modulators of enzyme activity.

Recent studies have highlighted the potential of this compound in addressing various therapeutic challenges. For instance, researchers have explored its use in developing small-molecule inhibitors targeting protein-protein interactions (PPIs) that play critical roles in diseases such as cancer and inflammation. The combination of the oxazol scaffold and the 2,4-difluorophenyl group provides a unique chemical profile that can be leveraged to disrupt aberrant signaling pathways associated with these diseases.

The synthesis of 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include halogenation reactions to introduce fluorine atoms into the phenyl ring, cyclization to form the oxazole core, and finally sulfonylation to attach the sulfonyl chloride group at the 3-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The chemical properties of 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride also make it suitable for exploring novel synthetic strategies. For example, its ability to undergo cross-coupling reactions with various organic halides allows for the construction of more complex molecular architectures. These reactions are facilitated by transition metal catalysts such as palladium or copper complexes, which enhance reaction efficiency and selectivity.

In conclusion,5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2137988-54-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity patterns make it a versatile intermediate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound,5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethanesulfonylchloride, it is expected to play an increasingly important role in the development of next-generation therapeutics.